Pregna-1,4,9(11),16-tetraene-3,20-dione
Pregna-1,4,9(11),16-tetraene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
117048-56-3
VCID:
VC0141453
InChI:
InChI=1S/C21H24O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8-10,12,16,18H,4-5,7,11H2,1-3H3/t16?,18?,20-,21+/m0/s1
SMILES:
CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C
Molecular Formula:
C21H24O2
Molecular Weight:
308.4 g/mol
Pregna-1,4,9(11),16-tetraene-3,20-dione
CAS No.: 117048-56-3
Cat. No.: VC0141453
Molecular Formula: C21H24O2
Molecular Weight: 308.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117048-56-3 |
|---|---|
| Molecular Formula | C21H24O2 |
| Molecular Weight | 308.4 g/mol |
| IUPAC Name | (10S,13S)-17-acetyl-10,13-dimethyl-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H24O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8-10,12,16,18H,4-5,7,11H2,1-3H3/t16?,18?,20-,21+/m0/s1 |
| Standard InChI Key | DNUWMYUNKVSEGO-LNHIOMRXSA-N |
| Isomeric SMILES | CC(=O)C1=CCC2[C@@]1(CC=C3C2CCC4=CC(=O)C=C[C@@]43C)C |
| SMILES | CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C |
| Canonical SMILES | CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C |
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